5-Ethenyl-1,3-dihydro-2H-2-benzothiophene-2,2-dione

• CAS No.: 881880-92-8
• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 5-ethenyl-1,3-dihydro-2-benzothiophene 2,2-dioxide
• InChI: InChI=1S/C10H10O2S/c1-2-8-3-4-9-6-13(11,12)7-10(9)5-8/h2-5H,1,6-7H2
• InChI Key: KHWQITFBSAZENY-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC2=C(CS(=O)(=O)C2)C=C1

Description

5-Ethenyl-1,3-dihydro-2H-2-benzothiophene-2,2-dione is a useful research compound. Its molecular formula is C10H10O2S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under classical Heck reaction conditions, 5-Bromo-1,3-dihydro-benzo[c]thiophene 2,2-dioxide was transformed with PPh3, Pd(OAc)2, TEA, and vinyltrimethylsilane at 90° C. in DMF. The crude product was extracted with CH2Cl2 and concentrated. Deprotection in CH2Cl2/TFA gave the pure product after purification with flash chromatography (CH2Cl2) in high yields.